Cas no 1261979-15-0 (2-Amino-5-(1-benzothiophen-2-yl)pyridine-3-carboxylic acid)

• Product Name: 2-Amino-5-(1-benzothiophen-2-yl)pyridine-3-carboxylic acid
• CAS No: 1261979-15-0
• MF: C₁₄H₁₀N₂O₂S
• MW: 270.306401729584
• MDL: MFCD18317756
• CID: 5207231
• Update Time: 2026-03-06

2-Amino-5-(1-benzothiophen-2-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-5-[BENZO(B)THIOPHEN-2-YL]NICOTINIC ACID
• 2-Amino-5-(1-benzothiophen-2-yl)pyridine-3-carboxylic acid

• MDL： MFCD18317756
• Inchi： 1S/C14H10N2O2S/c15-13-10(14(17)18)5-9(7-16-13)12-6-8-3-1-2-4-11(8)19-12/h1-7H,(H2,15,16)(H,17,18)
• InChI Key： NKOPNLVHUABCNT-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C1C=NC(=C(C(=O)O)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 352
• XLogP3: 3.3
• Topological Polar Surface Area: 104

Additional information on 2-Amino-5-(1-benzothiophen-2-yl)pyridine-3-carboxylic acid

2-Amino-5-(1-benzothiophen-2-yl)pyridine-3-carboxylic acid

2-Amino-5-(1-benzothiophen-2-yl)pyridine-3-carboxylic acid is a compound with the CAS number 1261979-15-0, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a benzothiophene moiety and a carboxylic acid group. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery, material science, and other areas of chemical research.

The benzothiophene ring in this compound is a fused bicyclic structure consisting of a benzene ring and a thiophene ring. This arrangement imparts aromaticity and stability to the molecule, while also contributing to its electronic properties. The pyridine ring, on the other hand, introduces nitrogen into the structure, which can influence the molecule's reactivity and solubility. The carboxylic acid group at position 3 adds acidity and can serve as a site for further functionalization or conjugation with other molecules.

Recent studies have highlighted the potential of 2-Amino-5-(1-benzothiophen-2-yl)pyridine-3-carboxylic acid in various biological systems. For instance, researchers have explored its role as a ligand in metalloenzyme inhibition, where its ability to coordinate with metal ions such as zinc or copper has shown promise in modulating enzyme activity. Additionally, the compound has been investigated for its potential as an antioxidant, where its electron-rich aromatic system can scavenge free radicals and protect cells from oxidative damage.

In terms of synthesis, several methods have been reported to construct this compound. One common approach involves the coupling of an amino pyridine derivative with a benzothiophene fragment using palladium-catalyzed cross-coupling reactions. This method leverages the versatility of transition metal catalysts to achieve high yields and selectivity. Another approach utilizes nucleophilic aromatic substitution, where the amino group acts as a nucleophile to attack an appropriately substituted pyridine derivative.

The chemical properties of this compound are also noteworthy. Its molecular weight is approximately 347 g/mol, and it exists as a crystalline solid under standard conditions. The compound exhibits moderate solubility in polar solvents such as water and methanol, while it is poorly soluble in non-polar solvents like dichloromethane or hexane. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

From an applications perspective, 2-Amino-5-(1-benzothiophen-2-yl)pyridine-3-carboxylic acid has shown potential in drug delivery systems. Its ability to form stable complexes with metal ions has led to its exploration as a carrier for delivering therapeutic agents to specific tissues or cells. Furthermore, its role as a building block in supramolecular chemistry has been examined, where it can self-assemble into nanostructures or serve as a component in molecular recognition systems.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant π-conjugation across its aromatic rings, which contributes to its stability and reactivity. These insights have been instrumental in guiding experimental studies aimed at optimizing its synthesis and exploring its interactions with biological systems.

In conclusion, 2-Amino-5-(1-benzothiophen-2-yl)pyridine-3-carboxylic acid is a multifaceted compound with a rich structural framework that lends itself to diverse applications across various scientific disciplines. Its unique combination of functional groups and aromatic systems makes it an intriguing subject for further research, particularly in areas such as drug design, material science, and catalysis.